N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-fluorophenyl)ethanediamide

• IUPAC Name: N-[(1,5-dimethylpyrrol-2-yl)methyl]-N'-(4-fluorophenyl)oxamide
• InChI: InChI=1S/C15H16FN3O2/c1-10-3-8-13(19(10)2)9-17-14(20)15(21)18-12-6-4-11(16)5-7-12/h3-8H,9H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: DNOQTLWSKOSWLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C)CNC(=O)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H16FN3O2
• Molecular Weight: 289.30 g/mol

Description

N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-fluorophenyl)ethanediamide, also known as JNJ-26481585, is a small molecule inhibitor that has been developed for its potential use in cancer therapy. This compound has shown promising results in preclinical studies and has been the subject of several scientific research studies.

Mechanism of Action

N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-fluorophenyl)ethanediamide is a small molecule inhibitor that targets the bromodomain and extra-terminal (BET) family of proteins. These proteins play a key role in the regulation of gene expression, and their dysregulation has been implicated in the development and progression of cancer. By inhibiting BET proteins, N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-fluorophenyl)ethanediamide can block the expression of genes that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-fluorophenyl)ethanediamide has been shown to have several biochemical and physiological effects. In preclinical studies, it has been shown to inhibit the growth of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and sensitize cancer cells to radiation therapy. In addition, it has been shown to inhibit the expression of genes that promote cancer cell growth and survival.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-fluorophenyl)ethanediamide is its specificity for BET proteins, which reduces the risk of off-target effects. In addition, it has shown promising results in preclinical studies and has the potential to improve the efficacy of cancer treatment. However, one of the limitations of N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-fluorophenyl)ethanediamide is its limited solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the development of N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-fluorophenyl)ethanediamide. One direction is to optimize the synthesis method to improve the yield and purity of the compound. Another direction is to investigate the potential of N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-fluorophenyl)ethanediamide in combination with other cancer therapies, such as chemotherapy and immunotherapy. Additionally, further research is needed to understand the mechanism of action of N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-fluorophenyl)ethanediamide and its potential role in the treatment of different types of cancer.

Scientific Research Applications

N-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]-N'-(4-fluorophenyl)ethanediamide has been the subject of several scientific research studies for its potential use in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. In addition, it has been shown to sensitize cancer cells to radiation therapy, which could potentially improve the efficacy of cancer treatment.